Cas no 2096288-81-0 (2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene)

• Product Name: 2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene
• CAS No: 2096288-81-0
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 5823238
• PubChem ID: 138985359
• Update Time: 2025-10-31

2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-methoxy-4-(2-propyn-1-yl)-
• 2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene
• EN300-1908305
• A1-15229
• 2096288-81-0

• Inchi： 1S/C10H9BrO/c1-3-4-8-5-6-10(12-2)9(11)7-8/h1,5-7H,4H2,2H3
• InChI Key： MWZJCKHJUDOWIZ-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(CC#C)C=C1Br

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 261.6±25.0 °C at 760 mmHg
• Flash Point: 103.6±24.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene

Professional Introduction to 2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene (CAS No. 2096288-81-0)

2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2096288-81-0, is a significant compound in the realm of pharmaceutical chemistry and synthetic organic chemistry. This molecule, featuring a bromine substituent, a methoxy group, and an alkyne moiety, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science.

The structural composition of 2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene makes it a valuable intermediate in the synthesis of more complex organic molecules. The presence of a bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many pharmaceuticals. Additionally, the methoxy group at the 1-position can serve as a protecting group or participate in hydrogen bonding interactions, influencing the compound's solubility and reactivity.

The propargyl group () at the 4-position introduces unique electronic and steric properties to the benzene ring. Alkynes are known for their high reactivity, enabling various transformations such as cycloadditions, hydrofunctionalizations, and polymerizations. This characteristic makes 2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene a promising candidate for developing novel materials with tailored properties, including liquid crystals and conductive polymers.

In recent years, there has been growing interest in utilizing such multifunctional aryl compounds in medicinal chemistry. The structural motifs present in 2-Bromo-1-methoxy-4-(prop-2-yn-1-yl)benzene are reminiscent of several bioactive molecules reported in the literature. For instance, related aryl compounds have been explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituent facilitates easy introduction of diverse pharmacophores through palladium-catalyzed reactions, making this compound a versatile scaffold for drug development.

One of the most compelling aspects of 2-Bromo-1-methoxy-4-(prop-2-yn-1-yll)benzene is its role in synthesizing complex heterocyclic systems. Heterocycles are integral to many biologically active compounds, and introducing functional groups like alkynes can enhance binding affinity and selectivity. Researchers have recently employed this compound in the synthesis of kinase inhibitors, where the precise arrangement of substituents is crucial for target specificity. The alkyne group can be further modified to introduce additional layers of complexity, such as thiophene rings or nitrogen-containing heterocycles.

The synthetic utility of 2-Bromo-l-methoxy-l -(prop-l -yn-l yl)benzene extends beyond pharmaceutical applications. In materials science, alkynes have been widely used to create conjugated polymers with applications in organic electronics. The bromine atom allows for controlled polymerization techniques like chain-growth polymerization or ring-opening metathesis polymerization (ROMP), enabling the design of materials with specific optoelectronic properties. This has opened up new avenues for developing flexible electronics, organic photovoltaics (OPVs), and light-emitting diodes (OLEDs).

The latest advancements in computational chemistry have also highlighted the importance of 2-Bromo-l-methoxy-l -(prop-l -yn-l yl)benzene as a building block. Molecular modeling studies have demonstrated that subtle modifications to its structure can significantly alter its biological activity. For example, computational screening has identified derivatives with enhanced binding affinity to certain protein targets by optimizing steric hindrance and electronic distribution around the benzene ring. These insights are guiding experimental efforts to develop next-generation therapeutics.

In conclusion, 2-Bromo-l-methoxy-l -(prop-l -yn-l yl)benzene (CAS No. 2096288_81_0) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features make it an excellent candidate for drug discovery, material science innovations, and advanced chemical synthesis. As research continues to uncover new methodologies for functionalizing this molecule, its importance is likely to grow further, solidifying its position as a cornerstone in modern chemical research.